Cas no 1465463-19-7 (4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde)

• Product Name: 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde
• CAS No: 1465463-19-7
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 5790659
• PubChem ID: 66008507
• Update Time: 2025-10-30

4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde
• AKOS015350643
• 1465463-19-7
• EN300-737199

• Inchi： 1S/C14H16N2O/c1-10(2)14-13(8-16(3)15-14)12-6-4-11(9-17)5-7-12/h4-10H,1-3H3
• InChI Key： YXJJREWPOYTRSW-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1=CN(C)N=C1C(C)C

Computed Properties

• Exact Mass: 228.126263138g/mol
• Monoisotopic Mass: 228.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde

4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde: A Comprehensive Overview

4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde is a chemically synthesized compound with the CAS number 1465463-19-7. This compound belongs to the class of aromatic aldehydes, characterized by the presence of a benzaldehyde moiety and a substituted pyrazole ring. The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is further substituted with a methyl group and an isopropyl group at positions 1 and 3, respectively. This unique combination of functional groups imparts distinctive chemical properties to the compound, making it a subject of interest in various research domains.

The synthesis of 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde involves a multi-step process that typically includes the preparation of the pyrazole ring followed by its substitution with the benzaldehyde group. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions, thereby enhancing yield and purity.

One of the most significant applications of 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde lies in its potential as a precursor in drug discovery. The compound's structure resembles certain pharmacophores associated with bioactive molecules, making it a valuable building block in medicinal chemistry. Recent studies have highlighted its role in the development of inhibitors for specific enzymes, such as histone deacetylases (HDACs), which are implicated in various diseases including cancer and neurodegenerative disorders.

In addition to its medicinal applications, 4-[1-methyl-3-(propan-2-yl)-1H-pyrazol-4-yl]benzaldehyde has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in the synthesis of metallopolymers and hybrid materials. These materials exhibit unique electronic and mechanical properties, making them suitable for applications in sensors, catalysis, and energy storage devices.

From an environmental perspective, understanding the degradation pathways of 4-[1-methyl-3-(propan-2-yl)pyrazol ring contributes to its stability under various conditions. Recent research has focused on assessing its biodegradability and potential ecotoxicological effects. Studies indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of the benzaldehyde group and subsequent mineralization.

The safety profile of 4-[1-methyl...